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Protein Tyrosine Phosphatase 1B (PTP1B) has emerged as a critical negative regulator in

insulin and leptin signaling pathways, making it a promising therapeutic target for type 2

diabetes, obesity, and certain cancers. Validating the efficacy and specificity of PTP1B

inhibitors is a crucial step in the drug discovery pipeline. This guide provides a comprehensive

overview of how to validate the inhibition of PTP1B by TCS 401, a selective inhibitor, and

compares its performance with other known inhibitors, Ertiprotafib and Trodusquemine.

Data Presentation: Comparative Inhibitor
Performance
The following tables summarize the quantitative data for TCS 401 and its alternatives based on

biochemical assays.

Inhibitor PTP1B Ki (µM) PTP1B IC50 (µM)
Mechanism of
Action

TCS 401 0.29[1] Not explicitly found Competitive

Ertiprotafib Not explicitly found
1.6 - 29 (assay

dependent)
Not explicitly found

Trodusquemine Not explicitly found ~1[2]
Non-competitive,

allosteric[2]
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Table 1: Comparison of in vitro inhibition of PTP1B. This table highlights the inhibitory constant

(Ki) and the half-maximal inhibitory concentration (IC50) of TCS 401, Ertiprotafib, and

Trodusquemine against PTP1B.

Inhibitor Selectivity over other PTPs

TCS 401

Highly selective for PTP1B. Ki values for other

phosphatases such as CD45, PTPβ, PTPε,

SHP-1, PTPα, and LAR are significantly higher

(59 µM to >2000 µM)[1].

Ertiprotafib
Information not available in the provided search

results.

Trodusquemine
Exhibits some selectivity for PTP1B over its

closest homolog, TCPTP.

Table 2: Selectivity profile of PTP1B inhibitors. This table outlines the selectivity of the inhibitors

against other protein tyrosine phosphatases.
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TCS 401

Mechanism: Competitive

Selectivity: High

Cell Permeable: Likely

Ertiprotafib

Mechanism: Not specified

Selectivity: Unknown

Clinical Trials: Yes

Trodusquemine

Mechanism: Allosteric

Selectivity: Moderate

Clinical Trials: Yes

PTP1B Target
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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